2-Bromo-4'-(thiomethyl)benzophenone
Description
“2-Bromo-4’-(thiomethyl)benzophenone” is a chemical compound with the molecular formula C14H11BrOS and a molecular weight of 307.21 g/mol . It is used for research purposes.
Molecular Structure Analysis
The InChI code for “2-Bromo-4’-(thiomethyl)benzophenone” is 1S/C14H11BrOS/c1-17-13-5-3-2-4-12(13)14(16)10-6-8-11(15)9-7-10/h2-9H,1H3 . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Organic Phosphorescence
2-Bromo-4’-(thiomethyl)benzophenone: has been utilized in the development of organic phosphors that exhibit room temperature phosphorescence (RTP). The compound’s structure, particularly the carbonyl group and pinacol moiety, plays a crucial role in achieving high phosphorescence efficiency in air . This application is significant for creating cost-effective and heavy metal-free alternatives to traditional inorganic phosphors.
Environmental Science
In environmental science, derivatives of benzophenone, such as 2-Bromo-4’-(thiomethyl)benzophenone , are studied for their role as emergent contaminants. They have been identified in wastewater treatment plants, indicating that conventional treatments are insufficient for their removal . This highlights the need for advanced research into effective degradation methods for such compounds.
Advanced Oxidation Processes
The compound is also relevant in the study of advanced oxidation processes. Research has focused on the degradation of benzophenone derivatives by methods like UV/TiO2 and UV/H2O2 to achieve superior mineralization results . This is crucial for the development of more efficient water treatment technologies.
properties
IUPAC Name |
(2-bromophenyl)-(4-methylsulfanylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrOS/c1-17-11-8-6-10(7-9-11)14(16)12-4-2-3-5-13(12)15/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEOVUBRJPDZRAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(=O)C2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101232033 |
Source
|
| Record name | Methanone, (2-bromophenyl)[4-(methylthio)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101232033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951888-33-8 |
Source
|
| Record name | Methanone, (2-bromophenyl)[4-(methylthio)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951888-33-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, (2-bromophenyl)[4-(methylthio)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101232033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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